2-(Chloromethyl)-3-methoxypyridine hydrochloride

• IUPAC Name: 2-(chloromethyl)-3-methoxypyridine;hydrochloride
• InChI: InChI=1S/C7H8ClNO.ClH/c1-10-7-3-2-4-9-6(7)5-8;/h2-4H,5H2,1H3;1H
• InChI Key: BVKOVRNDBVJWGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC=C1)CCl.Cl
• Molecular Formula: C7H9Cl2NO
• DSSTOX Substance ID: DTXSID50607684
• Molecular Weight: 194.06 g/mol
• CAS RN: 60617-60-9

Description

2-(Chloromethyl)-3-methoxypyridine hydrochloride is a chemical compound used in various chemical reactions. It can be synthesized using maltol as a starting material. This compound and dimethyl sulfate (DMS) are used in the preparation of pantoprazole sodium (PPS), an antiulcerative drug.

Scientific Research Applications

Improved Synthesis Methods

• An improved method for the preparation of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride has been developed, involving methylation, chloridization, oxidation, and methoxylation steps (Dai Gui-yuan, 2003).

Applications in Organic Synthesis

• A one-pot synthesis method has been discovered for producing 6,12-dihydro-1,3,7,9-tetramethyl-5H, 11H-dipyrido[1,2-a:1′,2′-d]pyrazine-2,8-dione, using 2-chloromethyl-3,5-dimethyl-4-methoxypyridine as a starting material. This synthesis is noteworthy for being the first Hilbert-Johnson preparation of dipyridopyrazinediones (M. Oresic et al., 2001).

Investigating Lithiation Pathways

• Research has been conducted on the lithiation pathway of 2-chloro and 2-methoxypyridine, revealing the complexity of C-3 lithiation and proposing a mechanism involving a 3,6-dilithio pyridine intermediate (P. Gros et al., 2003).

Gas-Phase Methylation Studies

• Studies on gas-phase reactions of 2-methoxypyridine and related compounds with the dimethylchlorinium ion have been conducted to understand the mechanisms of these reactions (R. O’Hair et al., 1995).

Exploring Pyridine Derivatives

• Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[3,4]pyridine-1,3-diones has been explored, highlighting the practical applications of 2-halopyridine derivatives in producing compounds with significant properties, such as intense fluorescence and antiphlogistic activity (O. V. Ershov et al., 2015).

Development of 2,3-Pyridyne Precursors

• Research has focused on developing practical 2,3-pyridyne precursors, with 3-bromo-2-chloro-4-methoxypyridine being an effective candidate for generating substituted 2,3-pyridynes (M. Walters et al., 1992).

Safety And Hazards

This compound is harmful by ingestion, inhalation, and skin absorption. It is a severe irritant of the skin, eyes, mucous membranes, and upper respiratory tract. High concentrations are extremely destructive to these tissues. When heated to decomposition, it emits highly toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.

Synthesis routes and methods

Procedure details

3-Hydroxy-2-hydroxymethylpyridine (4.4 g) was added to a solution of sodium (0.81 g) in methanol (50 ml). The solvent was evaporated off, treated with toluene, reevaporated and taken up in dimethylsulphoxide (88 ml) to which was added methyl iodide (5.0 g) in dimethylsulphoxide (12 ml) while the solution was stirred for 30 minutes at 18°. After stirring overnight, the solvent was removed and the residue was partitioned between chloroform and water. The chloroform extract was evaporated and a solution of the residue in ethanol was treated with ethanolic hydrogen chloride to yield 2-hydroxymethyl-3-methoxypyridine hydrochloride (3.0 g) m.p. 208° dec. 2-Hydroxymethyl-3-methoxypyridine (4.2 g) was dissolved in chloroform (60 ml) and to the stirred solution was added thionyl chloride (6 ml). After stirring for 90 minutes and evaporation of the solvent, the residue was recrystallised from ethanol/ether to give 2-chloromethyl-3-methoxypyridine hydrochloride (5.1 g), m.p. 171.5°-172.5°.